Cas no 374917-64-3 (3-Methoxyisoquinoline-1-carboxylic acid)

3-Methoxyisoquinoline-1-carboxylic acid is a heterocyclic compound featuring a methoxy-substituted isoquinoline scaffold with a carboxylic acid functional group at the 1-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The methoxy group enhances solubility and influences electronic properties, while the carboxylic acid moiety allows for further derivatization via amidation, esterification, or other coupling reactions. Its rigid isoquinoline core contributes to stability and potential bioactivity, making it valuable in medicinal chemistry for targeting specific receptors or enzymes. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and light for optimal stability.

3-Methoxyisoquinoline-1-carboxylic acid structure

374917-64-3 structure

Product Name:3-Methoxyisoquinoline-1-carboxylic acid

CAS No:374917-64-3

MF:C₁₁H₉NO₃

MW:203.194062948227

CID:2113678

PubChem ID:23991662

Update Time:2025-06-06

3-Methoxyisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-methoxy-1-Isoquinolinecarboxylic acid
- 3-Methoxyisoquinoline-1-carboxylic acid
- Oprea1_654943
- PB23262
- 1-Isoquinolinecarboxylic acid, 3-methoxy-
- ZPA91764
- CS-15858
- CS-0057524
- SCHEMBL756469
- P10206
- AKOS025403787
- DA-23468
- 3-METHOXYISOQUINOLINE-1-CARBOXYLICACID
- 374917-64-3
- Inchi： 1S/C11H9NO3/c1-15-9-6-7-4-2-3-5-8(7)10(12-9)11(13)14/h2-6H,1H3,(H,13,14)
- InChI Key： LDKMAQZTEXDDQH-UHFFFAOYSA-N
- SMILES： O(C)C1=CC2C=CC=CC=2C(C(=O)O)=N1

Computed Properties

Exact Mass: 203.058243149g/mol
Monoisotopic Mass: 203.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.4
XLogP3: 2.3

3-Methoxyisoquinoline-1-carboxylic acid Pricemore >>

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Chemenu	CM223122-250mg	3-Methoxyisoquinoline-1-carboxylic acid	374917-64-3	95%	250mg	$***	2023-05-30
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20121063-100MG	3-methoxyisoquinoline-1-carboxylic acid	374917-64-3	95%	100MG	￥ 1,042.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20121063-250MG	3-methoxyisoquinoline-1-carboxylic acid	374917-64-3	95%	250MG	￥ 1,663.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20121063-500MG	3-methoxyisoquinoline-1-carboxylic acid	374917-64-3	95%	500MG	￥ 2,772.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20121063-1G	3-methoxyisoquinoline-1-carboxylic acid	374917-64-3	95%	1g	￥ 4,158.00	2023-04-13